3-Methyl-5-phenoxy-thiophene-2-carboxylic acid

• Molecular Formula: C12H10O3S
• Molecular Weight: 234.27 g/mol
• IUPAC Name: 3-methyl-5-phenoxythiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O3S/c1-8-7-10(16-11(8)12(13)14)15-9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key: UIXMJNGALHBTLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)OC2=CC=CC=C2)C(=O)O

Description

3-Methyl-5-phenoxy-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10O3S and its molecular weight is 234.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methyl-5-phenoxy-thiophene-2-carbaldehyde, (example 22.a, 5.68 g, 25.9 mmol) was added to 26 mL of ethanol. To the mixture were added 21 mL of 5 N NaOH(aq) and silver nitrate (8.81 g, 52 mmol), and the resultant mixture was stirred for 19 hours at room temperature. The mixture was filtered through a pad of celite, washing the solid with ca. 50-100 mL portions of 1 N NaOH solution three times. The basic solution was washed with ethyl ether, then acidified with concentrated H2SO4, and extracted twice with ethyl acetate. The organic fractions were dried over anhydrous sodium sulfate and concentrated under high vacuum to 5.7 g of a yellow solid: MS: (−) m/z 232.9 (M−1)